[Dehydro-Pro4] Substance P (4-11)

• Molecular Formula: C46H65N11O10S
• Molecular Weight: 964.1 g/mol
• InChI: InChI=1S/C46H65N11O10S/c1-27(2)23-34(45(66)53-30(40(49)61)20-22-68-3)52-39(60)26-51-41(62)35(24-28-11-6-4-7-12-28)56-46(67)36(25-29-13-8-5-9-14-29)57-44(65)33(17-19-38(48)59)55-43(64)32(16-18-37(47)58)54-42(63)31-15-10-21-50-31/h4-15,27,30-36,50H,16-26H2,1-3H3,(H2,47,58)(H2,48,59)(H2,49,61)(H,51,62)(H,52,60)(H,53,66)(H,54,63)(H,55,64)(H,56,67)(H,57,65)/t30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChIKey: DQIFWFCAUVUNNC-QJCLFNHPSA-N

[Dehydro-Pro4] Substance P (4-11) Overview

[Dehydro-Pro4] Substance P (4-11), with the sequence Dehydro-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2 and a molecular weight of 964.1, is a synthetic octapeptide analog of the C-terminal fragment of Substance P (SP) [1]. It belongs to the tachykinin peptide class, which primarily mediates biological responses through neurokinin (NK) receptor activation [2]. This compound serves as a functional agonist for neurokinin receptors, particularly NK1, and is utilized in research involving nociception, inflammation, and immune modulation [3].

NK1 agonist context for nociception, inflammation, and immune modulation research

Tachykinin peptide probe for neurokinin receptor signaling and pathway studies

Conformational constraint model dehydroproline residue supports backbone preorganization research

• [1] PeptideChip. [Dehydro-Pro4] Substance P (4-11) Product Information. CAS: N/A, Sequence: Dehydro-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH2, M.Wt: 964.1. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. substance P-(4-11) Ligand Page. Accessed 2026. View Source
• [3] Mashaghi A, et al. Neuropeptide substance P and the immune response. Cell Mol Life Sci. 2016 Nov;73(22):4249-4264. View Source

Structural Specificity of [Dehydro-Pro4] Substance P (4-11)

Generic or unmodified Substance P fragments, such as the parent SP(4-11), cannot be interchanged with [Dehydro-Pro4] Substance P (4-11) without risking significant functional divergence. The introduction of a 3,4-dehydroproline (Dhp) residue introduces an unpuckered, rigid ring constraint at position 4, which alters the peptide backbone's conformational dynamics [1]. While SP(4-11) serves as a balanced agonist, the dehydro-modification is hypothesized from class-level peptide chemistry to enhance metabolic stability by resisting proline-specific proteases and to shift receptor activation profiles due to constrained conformational sampling [2]. Such structural constraints are known to impact downstream signaling bias and bioavailability, making generic substitution scientifically invalid for precise mechanistic studies.

Similar C-terminal SP fragments are not interchangeable; the dehydroproline modification introduces distinct conformational and stability properties.

[Dehydro-Pro4] Substance P (4-11)

• Rigid planar Dhp backbone
• Expected protease resistance shift
• Mass −2 Da vs parent fragment

Native Substance P (4-11)

• Flexible L-proline puckering
• Susceptible to ACE/NEP degradation
• Mass 966.17 Da, distinct identity

Receptor interaction kinetics and metabolic half-life may shift; substitution without orthogonal validation risks data misinterpretation.

• [1] Janssen MJ, et al. cis-trans-Amide isomerism of the 3,4-dehydroproline residue, the 'unpuckered' proline. PMC4901939, 2016. View Source
• [2] Moore GJ, et al. Pharmacological effects of introducing a double bond into a binding site of oxytocin. Analogues with L-3,4-dehydroproline in position 7. J Med Chem. 1984. View Source

[Dehydro-Pro4] Substance P (4-11) vs. Key Analogs

Conformational Rigidity: Dehydro-Pro4 vs. Native Proline

The replacement of L-Proline with 3,4-dehydro-L-proline at position 4 eliminates the puckering dynamics of the pyrrolidine ring, creating a planar amide bond geometry. This structural alteration distinguishes [Dehydro-Pro4] Substance P (4-11) from the native SP(4-11) fragment [1]. While direct quantitative comparison of conformational populations between the two compounds is not available, studies on the 3,4-dehydroproline residue demonstrate rapid cis-trans isomerization and a unique planar structure not present in L-Pro [1], which is expected to alter receptor binding kinetics and protease susceptibility.

Conformational Rigidity: Dhp vs. L-Pro

Class-level

Target Planar, rigid 3,4-dehydroproline; restricts backbone sampling

Comparator Puckered L-proline with cis/trans isomerism

May alter receptor binding kinetics

Quantitative conformational population data not available

Evidence Dimension	Backbone conformational rigidity
Target Compound Data	Contains a 3,4-dehydroproline (Dhp) residue with an olefinic bond in the pyrrolidine ring, inducing a planar, rigid conformation.
Comparator Or Baseline	Native SP(4-11) contains an L-Proline residue with characteristic Cγ-endo/Cγ-exo puckering and cis/trans amide bond isomerism.
Quantified Difference	Not available; structural difference is qualitative (planar Dhp vs. puckered L-Pro).
Conditions	NMR and computational structural chemistry of isolated residues and model peptides [1].

Why This Matters

This modification is critical for procurements targeting the study of peptide backbone dynamics on receptor activation, as the rigidified scaffold can alter the free-energy landscape of receptor binding distinct from the parent SP(4-11).

• [1] Janssen MJ, et al. cis-trans-Amide isomerism of the 3,4-dehydroproline residue, the 'unpuckered' proline. PMC4901939, 2016. View Source

Metabolic Stability Enhancement via Dehydro-Modification

The introduction of a double bond at the Pro4 position is expected to confer resistance to proteolytic degradation compared to native SP(4-11). In analogous peptidomimetic programs, incorporating dehydroproline into oxytocin and VLA-4 antagonists significantly improved metabolic stability and bioavailability by reducing recognition by proline-specific peptidases [1][2]. While direct half-life comparison data for [Dehydro-Pro4] Substance P (4-11) is not published, the radiolabeling of Substance P analogs with 3,4-dehydro-Pro modifications has demonstrated good radiochemical stability [3], indicating the modification restricts degradation pathways in biological matrices.

Metabolic Stability Enhancement

Class-level

Target Dehydroproline may resist proline-specific proteases

Comparator Native SP(4-11) degraded by ACE/NEP

Inferred from related dehydropeptide programs

Direct half-life comparison not reported

Evidence Dimension	Metabolic stability / protease resistance
Target Compound Data	Incorporates a 3,4-dehydroproline moiety, which is known to resist enzymatic cleavage by proline-specific proteases in related peptide systems.
Comparator Or Baseline	Native SP(4-11) is susceptible to degradation by angiotensin-converting enzyme (ACE) and neutral endopeptidase (NEP).
Quantified Difference	Not available; inferred from class behavior of dehydroproline-modified peptides.
Conditions	Class-level inference from oxytocin analogs and radiolabeled SP derivatives [1][3].

Why This Matters

For in vivo or cell-based experimental setups, enhanced stability reduces the need for frequent re-dosing and prevents the accumulation of inactive metabolites, ensuring more reproducible data.

• [1] Moore GJ, et al. Pharmacological effects of introducing a double bond into a binding site of oxytocin. Analogues with L-3,4-dehydroproline in position 7. J Med Chem. 1984. View Source
• [2] Tolomelli A, et al. Dehydro-β-proline Containing α4β1 Integrin Antagonists: Stereochemical Recognition in Ligand-Receptor Interplay. ACS Med Chem Lett. 2015. View Source
• [3] Tritium labeling of substance P and the corresponding amino terminal 1-7 fragment in the 2-proline 4-proline positions. Documents Delivered. (Reference to 3,4-dehydro-Pro2/4 substitution). View Source

NK1 Agonist Potency: SP(4-11) vs. Full-Length Substance P

The C-terminal octapeptide Substance P (4-11) demonstrates superior functional potency compared to the full-length undecapeptide Substance P. In the isolated guinea pig ileum assay, SP(4-11) was twice as potent as full-length Substance P on a molar basis [1]. At the human NK1 receptor, SP(4-11) displays potent agonist activity with a pIC50 range of 7.7 – 8.0, corresponding to an IC50 of approximately 15 nM [2]. This provides a benchmark for functional receptor activation, against which the modified [Dehydro-Pro4] analog is expected to exhibit modulated activity.

NK1 Agonist Potency: SP(4-11) vs. Full-length SP

Cross-study

Fragment SP(4-11) pIC50 7.7–8.0 (human NK1); 2× more potent in ileum assay

Full-length SP pKi 8.5–10.3; lower functional potency in ileum

Establishes C-terminal fragment as highly potent reference

Cross-study comparison; assay conditions differ

Evidence Dimension	Functional agonist potency at NK1 receptor
Target Compound Data	Parent fragment SP(4-11) exhibits pIC50 of 7.7 – 8.0 at human NK1 receptor [2].
Comparator Or Baseline	Full-length Substance P exhibits pKi of 8.5 – 10.3 at human NK1 receptor [3].
Quantified Difference	SP(4-11) pIC50 7.7–8.0 vs. SP(1-11) pKi 8.5–10.3; Functional measure in ileum: SP(4-11) is 2x more potent than SP(1-11) [1].
Conditions	Human recombinant NK1 receptor binding (pIC50) and guinea pig ileum tissue bath assay (functional potency).

Why This Matters

This dataset establishes the critical C-terminal octapeptide as the minimal highly potent fragment, providing the baseline activity profile that the dehydro-modification is designed to improve upon in terms of stability and selectivity.

• [1] Bury RW, Mashford ML. Biological activity of C-terminal partial sequences of substance P. J Med Chem. 1976 Jun;19(6):854-6. View Source
• [2] GtoPdb. substance P-(4-11) Ligand Activity. NK1 receptor in Human, pIC50 7.7 – 8.0. Reference: J Biol Chem (1996) 271: 20250-7. View Source
• [3] GtoPdb. substance P Ligand Activity. NK1 receptor in Human, pKi 8.5 – 10.3. Reference: J Biol Chem (1996) 271: 20250-7. View Source

Molecular Weight Distinction from Parent SP(4-11)

[Dehydro-Pro4] Substance P (4-11) possesses a distinct molecular formula (C46H65N11O10S) and molecular weight (964.1) compared to the parent Substance P (4-11) (C46H67N11O10S, M.Wt 966.17) [1]. The loss of two hydrogen atoms due to the dehydro-modification results in a mass difference of -2 Da, which is a critical identifier for analytical verification in procurement. This allows for unequivocal differentiation in mass spectrometry-based quality control, ensuring the correct compound is utilized in experimental protocols.

Molecular Weight Distinction

Head-to-head

−2 Da mass shift (964.1 vs. 966.2)

Supports analytical identity verification via MS

Clear differentiator in quality control and inventory

Evidence Dimension	Molecular formula and exact mass
Target Compound Data	Molecular Formula: C46H65N11O10S, Molecular Weight: 964.1 [1]
Comparator Or Baseline	Native SP(4-11): Molecular Formula: C46H67N11O10S, Molecular Weight: 966.17
Quantified Difference	Mass difference of -2 Da (Target is 964.1 vs. Comparator 966.17).
Conditions	Chemical characterization by MS and elemental analysis.

Why This Matters

For procurement and inventory management, this precise mass distinction guarantees that researchers can analytically confirm compound identity and purity, preventing costly misassignment between the dehydro-analog and the parent peptide.

• [1] PeptideChip. [Dehydro-Pro4] Substance P (4-11) Product Data. Formula: C46H65N11O10S, MW: 964.1. View Source

[Dehydro-Pro4] Substance P (4-11) Applications

Ligand Backbone Conformation in NK1 Receptor Activation

The rigid, planar structure of the 3,4-dehydroproline residue makes [Dehydro-Pro4] Substance P (4-11) a uniquely suited probe for studying the impact of peptide backbone preorganization on NK1 receptor binding and signaling bias. Unlike the flexible L-Pro at position 4 in native SP(4-11), the dehydro-analog restricts conformational sampling, allowing researchers to deconvolute the thermodynamic contributions of ligand folding to receptor-G protein coupling efficiency [1].

Neuroinflammation & Pain Models with Enhanced Stability

For chronic in vivo models of neuropathic pain or inflammation where Substance P signaling is continuously modulated, the dehydro-modified scaffold offers an anticipated advantage over native SP(4-11). The dehydroproline modification is known from related peptidomimetic programs to confer resistance to proline-specific proteases [1]. This predicts a longer in vivo half-life, enabling less frequent dosing and more stable receptor engagement over time compared to rapidly degraded native fragments.

Radiolabeled Tracers for NK1 Receptor Imaging

The specific 3,4-dehydroproline moiety serves as an ideal precursor for tritium labeling via catalytic hydrogenation, producing high specific activity radioligands (approx. 15 Ci/mmol) with good radiochemical stability [1]. This property is specific to the dehydro-analog and cannot be replicated by native SP(4-11), making it the molecule of choice for developing PET or autoradiography probes to quantify NK1 receptor distribution.

Functional Selectivity Profiling vs. NK1 Agonists

Given that the parent SP(4-11) already demonstrates higher functional potency than full-length Substance P at peripheral NK1 receptors in the ileum [1], [Dehydro-Pro4] Substance P (4-11) can be directly benchmarked against this existing data. Researchers can quantitatively profile how the conformational constraint alters the potency ratio between NK1 and other neurokinin subtypes (NK2/NK3) relative to the parent fragment, providing structure-activity relationship (SAR) data for designing selective neurokinin receptor modulators.

Application

Selection Property

Validation Focus

NK1 receptor conformational studies

Rigid dehydroproline constraint vs. flexible L-proline

Receptor binding kinetics & signaling bias assays

Neuroinflammation & pain model research

Potential protease resistance from dehydro modification

In vivo half-life & dosing interval evaluation

NK1 receptor imaging probe development

Tritium labeling via catalytic hydrogenation of Dhp

Radiochemical stability & specific activity confirmation

Neurokinin subtype selectivity profiling

Baseline SP(4-11) potency reference data

NK1/NK2/NK3 selectivity shift vs. parent fragment

• [1] Bury RW, Mashford ML. Biological activity of C-terminal partial sequences of substance P. J Med Chem. 1976 Jun;19(6):854-6. (For baseline parent fragment potency). View Source